Cas no 59639-91-7 (Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1))
59639-91-7 structure
Product Name:Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1)
CAS No:59639-91-7
MF:C7H3ClKNO4
MW:239.654321908951
CID:373774
PubChem ID:101098
Update Time:2025-04-19
Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1)
- potassium 2-chloro-4-nitrobenzoate
- Benzoic acid,2-chloro-4-nitro-,potassium salt
- EINECS 261-830-9
- Benzoic acid, 2-chloro-4-nitro-, potassium salt
- DTXSID00886361
- NS00087810
- 59639-91-7
- Benzoic acid, 2-chloro-4-nitro-, potassium salt (1:1)
- SCHEMBL11054241
-
- Inchi: 1S/C7H4ClNO4.K/c8-6-3-4(9(12)13)1-2-5(6)7(10)11;/h1-3H,(H,10,11);/q;+1/p-1
- InChI Key: RFOMKRIDPCCWRA-UHFFFAOYSA-M
- SMILES: [K+].ClC1C=C(C=CC=1C(=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 238.93900
- Monoisotopic Mass: 238.938767
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 86
Experimental Properties
- Boiling Point: 362.2 °C at 760 mmHg
- Flash Point: 172.8 °C
- PSA: 85.95000
- LogP: 1.13490
Benzoic acid,2-chloro-4-nitro-, potassium salt (1:1) Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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